5-[3-(2-nitrophenyl)-2-propen-1-ylidene]-1-phenyl-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione

• IUPAC Name: (5Z)-5-[(E)-3-(2-nitrophenyl)prop-2-enylidene]-1-phenyl-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C19H13N3O4S/c23-17-15(11-6-8-13-7-4-5-12-16(13)22(25)26)18(24)21(19(27)20-17)14-9-2-1-3-10-14/h1-12H,(H,20,23,27)/b8-6+,15-11-
• InChI Key: YKRRTGZXVNZKSZ-XWDZFIQBSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C(=CC=CC3=CC=CC=C3[N+](=O)[O-])C(=O)NC2=S
• Isomeric SMILES: C1=CC=C(C=C1)N2C(=O)/C(=C\C=C\C3=CC=CC=C3[N+](=O)[O-])/C(=O)NC2=S
• Molecular Formula: C19H13N3O4S
• Molecular Weight: 379.4 g/mol

Description

Synthesis Analysis

The synthesis of pyrimidine derivatives, including the compound , often involves multicomponent reactions that utilize hybrid catalysts. These catalysts can range from organocatalysts and metal catalysts to ionic liquid catalysts and nanocatalysts. The use of such diversified catalysts facilitates the development of substituted pyrimidine derivatives through one-pot reactions, demonstrating the compound's synthetic accessibility and the potential for structural diversification (Parmar, Vala, & Patel, 2023).

Scientific Research Applications

Synthesis and Chemical Reactions

• Research has explored the reactions of related pyrimidine derivatives with amines and thiols, highlighting the chemical flexibility and potential for generating diverse compounds for various applications (Čikotienė et al., 2007).
• Studies on the synthesis of benzannulated N-heterocyclic carbene ligands from 2-nitrophenyl isocyanide demonstrate the compound's utility in forming complex structures with potential catalytic or pharmaceutical applications (Hahn et al., 2004).

Material Science Applications

• Research into the synthesis and characterization of new soluble conducting polymers, and their potential in electrochromic devices, indicates the compound's relevance in developing advanced materials for electronics and display technologies (Variş et al., 2006).

Biological and Pharmacological Potential

• The antimicrobial and antioxidant activities of chalcone derivatives containing the thiobarbituric acid nucleus have been investigated, suggesting the compound's potential in developing new antimicrobial agents with additional beneficial properties (Venkatesh et al., 2016).
• Novel pyrimidine derivatives have been synthesized and screened for anti-inflammatory and cytotoxic activities, highlighting the compound's potential in the development of new pharmaceuticals (Bhat & Kumar, 2017).

Advanced Functional Materials

• Studies on transparent aromatic polyimides derived from thiophenyl-substituted benzidines, exhibiting high refractive indices and small birefringence, indicate the compound's application in creating advanced materials for optics and photonics (Tapaswi et al., 2015).